Cas no 899733-66-5 (ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899733-66-5
• MF: C₂₁H₁₉ClN₂O₄
• MW: 398.839564561844
• CID: 5495014
• Update Time: 2025-05-19

ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(3-chlorophenyl)methoxy]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C21H19ClN2O4/c1-3-27-21(26)20-18(28-13-15-8-6-9-16(22)11-15)12-19(25)24(23-20)17-10-5-4-7-14(17)2/h4-12H,3,13H2,1-2H3
• InChI Key： BLIRSJODKQLCSH-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OCC1=CC=CC(Cl)=C1

Additional information on ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Introduction to Ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899733-66-5)

Ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, a compound with the CAS number 899733-66-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

The molecular structure of Ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is characterized by a central dihydropyridazine core, which is flanked by various aromatic and aliphatic substituents. The presence of a chlorophenyl group at the 4-position and a methoxy group at the 3-position introduces electrophilic and nucleophilic centers, respectively, enhancing the compound's reactivity and interaction with biological targets. Additionally, the 1-(2-methylphenyl) substituent contributes to the molecule's lipophilicity, which is often crucial for membrane permeability and target binding efficiency.

Recent research in the field of heterocyclic chemistry has highlighted the importance of dihydropyridazine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial applications. The specific configuration of Ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate makes it a particularly interesting candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain bacterial strains, potentially making it useful in the development of novel antimicrobial agents. The chlorophenyl moiety has been identified as a key pharmacophore in several bioactive molecules, contributing to their binding affinity and efficacy. The methoxy group also plays a role in modulating the compound's biological activity by influencing its electronic properties and solubility.

The synthesis of Ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the dihydropyridazine ring system, followed by functional group transformations to introduce the chlorophenyl and methoxy groups. The final esterification step yields the ethyl carboxylate derivative, which is essential for enhancing solubility and stability.

The chemical stability of this compound under various conditions has been a focus of recent investigations. Studies indicate that it remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is crucial for optimizing its formulation and ensuring long-term viability in both laboratory and industrial settings.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding interactions of Ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate with potential biological targets. These simulations have provided valuable insights into its binding affinity and mode of action, guiding further experimental validation and optimization efforts.

The potential therapeutic applications of this compound are still under exploration. Preclinical studies are needed to evaluate its efficacy and safety in vivo. Given its structural similarity to known bioactive molecules, it holds promise for treating various diseases without significant side effects. However, further research is necessary to fully understand its pharmacokinetic properties and potential clinical utility.

The role of advanced analytical techniques in characterizing this compound cannot be overstated. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to confirm its molecular structure and purity. These techniques provide essential data for understanding its behavior in different environments and for guiding synthetic modifications.

The impact of this research extends beyond academic curiosity; it has practical implications for drug development pipelines. Companies specializing in pharmaceutical chemistry are increasingly interested in novel heterocyclic compounds like Ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate due to their potential therapeutic value. Collaborative efforts between academia and industry are likely to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 4-(3-chlorophenyl)methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899733-66-5) represents a promising candidate for further pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive subject for both academic investigation and industrial development. As our understanding of its properties continues to grow, so too will its potential contributions to medicine.